molecular formula C15H14O2 B311063 p-Toluic acid, 3-methylphenyl ester

p-Toluic acid, 3-methylphenyl ester

Cat. No.: B311063
M. Wt: 226.27 g/mol
InChI Key: YOLXLRZYVQUCIC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

p-Toluic acid, 3-methylphenyl ester is a chemical compound with the molecular formula C15H14O2 and a molecular weight of 226.27 g/mol . This specific structural isomer, where the p-toluate group is esterified with a 3-methylphenol (m-cresol), is of significant interest in research and development, particularly in organic synthesis and materials science. While its exact properties are derived from its structural analogues, this ester is positioned as a valuable intermediate for constructing more complex molecules . Researchers utilize such compounds as precursors in the development of specialty polymers, liquid crystals, and pharmaceutical candidates. The presence of the ester linkage and methyl substituents on both aromatic rings influences its reactivity and physical characteristics, making it a subject of study in structure-activity relationship (SAR) investigations and metabolic pathway research. As a carboxylic acid ester, it can undergo reactions typical of its class, including hydrolysis, transesterification, and reduction, offering versatile pathways for chemical modification . This product is intended for research purposes by qualified laboratory personnel. It is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use. Researchers should consult the safety data sheet (SDS) and handle this material in accordance with best laboratory practices, as it may have hazardous properties such as the potential to cause skin sensitization .

Properties

Molecular Formula

C15H14O2

Molecular Weight

226.27 g/mol

IUPAC Name

(3-methylphenyl) 4-methylbenzoate

InChI

InChI=1S/C15H14O2/c1-11-6-8-13(9-7-11)15(16)17-14-5-3-4-12(2)10-14/h3-10H,1-2H3

InChI Key

YOLXLRZYVQUCIC-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C(=O)OC2=CC=CC(=C2)C

Canonical SMILES

CC1=CC=C(C=C1)C(=O)OC2=CC=CC(=C2)C

Origin of Product

United States

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